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Compound of Interest

Compound Name: CAY10595

Cat. No.: B120155 Get Quote

For researchers and scientists in the field of drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information on the operational and

disposal procedures for CAY10595, a potent CRTH2/DP2 receptor antagonist. While a specific

Safety Data Sheet (SDS) for CAY10595 is not publicly available, this document outlines

general best practices for the disposal of research-grade chemical compounds, in line with

established safety protocols.

General Chemical Waste Disposal Procedures
The disposal of any chemical waste, including CAY10595, must be handled with care to

mitigate risks to personnel and the environment.[1][2][3] Adherence to institutional and

regulatory guidelines is crucial. The following steps provide a general framework for the safe

disposal of laboratory chemicals.

1. Waste Identification and Classification: The first critical step is to identify and classify the

waste.[1] CAY10595, as a synthetic organic compound, should be treated as hazardous

chemical waste unless explicitly determined otherwise by a qualified safety professional. All

waste containers must be clearly labeled with the chemical name and any known hazards.[1][2]

2. Segregation of Waste: Proper segregation of chemical waste is essential to prevent

dangerous reactions.[4] CAY10595 waste should be collected separately from other waste

streams such as biological, radioactive, or incompatible chemical waste. It is advisable to

collect halogenated and non-halogenated solvent wastes in separate containers.
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3. Use of Appropriate Containers: Waste must be collected in containers that are compatible

with the chemical properties of CAY10595.[2][5] The containers should be in good condition,

leak-proof, and have secure, tight-fitting lids.[2][6] It is recommended to use the original

container for disposal if it is intact and properly labeled.

4. Labeling and Storage: All waste containers must be accurately and clearly labeled.[1][2][6]

The label should include the full chemical name, concentration, and hazard warnings. Waste

should be stored in a designated, well-ventilated, and secure area away from heat and ignition

sources.[2][4][7]

5. Professional Disposal: The final step is to arrange for the collection and disposal of the

chemical waste by a licensed hazardous waste disposal company.[1] Never dispose of

chemical waste down the sink or in the regular trash.[6]

Disposal Checklist Yes/No

Waste properly identified and classified?

Waste segregated from incompatible materials?

Appropriate and sealed container used?

Container clearly and accurately labeled?

Stored in a designated safe area?

Professional disposal service contacted?

Understanding the CRTH2 Signaling Pathway
CAY10595 is an antagonist of the Chemoattractant Receptor-Homologous molecule expressed

on Th2 cells (CRTH2), also known as the DP2 receptor. This receptor is activated by

prostaglandin D2 (PGD2), a key mediator in allergic inflammation.[8] The binding of PGD2 to

the CRTH2 receptor on immune cells like Th2 lymphocytes, eosinophils, and basophils triggers

a signaling cascade that leads to their activation and migration, contributing to the inflammatory

response.[8][9] By blocking this interaction, CAY10595 can inhibit these inflammatory

processes.
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Caption: CAY10595 blocks the PGD2-mediated CRTH2 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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